N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C20H16N2O4/c23-20(13-25-17-8-7-14-4-1-2-5-15(14)10-17)21-12-16-11-19(26-22-16)18-6-3-9-24-18/h1-11H,12-13H2,(H,21,23)
• InChI Key: FPYMXCMYUNQECT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol
• CAS No.: 1105241-25-5

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, cytoskeletal organization, and signal transduction.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : Novel synthesis methods for related naphthofuran derivatives and their analogs have been developed. These include various synthetic routes and techniques, characterized by techniques like NMR, IR, and MS (Nagarsha et al., 2023), (Raju et al., 2022).

• Structure and Reactivity : Studies focus on understanding the chemical structure and reactivity of similar compounds. This includes research on the photochromic properties and synthesis pathways (Aiken et al., 2014), (Aleksandrov et al., 2018).

Biological Studies

• Antimicrobial Activity : Compounds structurally related to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-2-(naphthalen-2-yloxy)acetamide have been investigated for their antimicrobial properties. These studies focus on the effectiveness against various bacterial strains (Nagarsha et al., 2022), (Rani et al., 2015).

• Cancer Research : Some derivatives have been evaluated for their anticancer potential. This includes screening for activity against specific cancer cell lines, providing insights into potential therapeutic applications (Salahuddin et al., 2014).

Applications in Material Science

• Photochromic Properties : Research into the photochromic properties of related compounds has been conducted. This involves studying the color change under UV irradiation and the stability of the photomerocyanine formed (Aiken et al., 2014).

Pharmaceutical Research

• Pharmacological Potential : Computational and pharmacological evaluations of similar compounds have been carried out. This includes assessing toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (Faheem, 2018).

• Anti-Parkinson's Screening : Some derivatives have been synthesized and evaluated for anti-Parkinson's activity. This involves in vitro free radical scavenging assays and in vivo screenings using rat models (Gomathy et al., 2012).